Cas no 2098133-64-1 (6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole)

• Product Name: 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• CAS No: 2098133-64-1
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 5044704
• Update Time: 2025-10-31

6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

• 6-phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole
• 6-phenyl-1-prop-2-ynylimidazo[1,2-b]pyrazole
• 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole

• Inchi： 1S/C14H11N3/c1-2-8-16-9-10-17-14(16)11-13(15-17)12-6-4-3-5-7-12/h1,3-7,9-11H,8H2
• InChI Key： NRTRSKUXGPDQNC-UHFFFAOYSA-N
• SMILES： N12C=CN(CC#C)C1=CC(C1C=CC=CC=1)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 2
• Topological Polar Surface Area: 22.2

Additional information on 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole

Introduction to 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098133-64-1)

6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2098133-64-1, belongs to the imidazopyrazole class of molecules, which are known for their diverse pharmacological applications. The presence of both phenyl and propargyl substituents in its structure imparts distinct chemical and electronic characteristics, making it a promising candidate for further investigation in drug discovery.

The molecular framework of 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole consists of a fused imidazole and pyrazole ring system, which is a common motif in bioactive molecules. The phenyl group at the 6-position enhances the lipophilicity of the compound, while the propargyl group (prop-2-yn-1-yl) introduces a reactive alkyne moiety that can participate in various chemical transformations. These structural features make it an intriguing scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in imidazopyrazole derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The imidazo[1,2-b]pyrazole core has been extensively studied for its potential to interact with biological targets such as enzymes and receptors. For instance, modifications at the 1-position of the imidazopyrazole ring have been shown to modulate binding affinity and selectivity, leading to the development of more potent and selective drug candidates.

One of the most compelling aspects of 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole is its synthetic accessibility. The propargyl group can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to explore a wide range of derivatives. This flexibility is particularly valuable in medicinal chemistry, where structural diversification is key to identifying compounds with optimal pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole as a lead compound for developing novel therapeutic agents. Researchers have demonstrated its ability to inhibit certain enzymes implicated in inflammatory diseases by targeting specific binding pockets. Additionally, preliminary in vitro studies suggest that this compound may exhibit cytotoxic effects against cancer cell lines, making it a promising candidate for further preclinical evaluation.

The imidazo[1,2-b]pyrazole scaffold is known for its ability to engage with various biological targets due to its rigid planar structure and electron-rich nature. The phenyl substituent at the 6-position not only contributes to the compound's solubility but also enhances its interaction with biological receptors. This combination of features makes 6-Phenyl-1-(prop-2-yn-1-yl)-1H-imidazo[1,2-b]pyrazole a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 6-Phenyl-1-(prop-2-yn-1-y l)-1H-imidazo[1,2-b]pyrazole (CAS No. 2098133 64 01) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic versatility and reported biological activities, make it an attractive candidate for further exploration. As research in heterocyclic chemistry continues to advance, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.